N-(3,4-dimethoxybenzyl)-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-4-(3-morpholin-4-ylpyrazin-2-yl)oxybenzamide
• InChI: InChI=1S/C24H26N4O5/c1-30-20-8-3-17(15-21(20)31-2)16-27-23(29)18-4-6-19(7-5-18)33-24-22(25-9-10-26-24)28-11-13-32-14-12-28/h3-10,15H,11-14,16H2,1-2H3,(H,27,29)
• InChI Key: VQHDUEJWJRCEHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC(=O)C2=CC=C(C=C2)OC3=NC=CN=C3N4CCOCC4)OC
• Molecular Formula: C24H26N4O5
• Molecular Weight: 450.5 g/mol

Description

N-(3,4-dimethoxybenzyl)-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide, commonly known as DM-PPO, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DM-PPO is a pyrazine-based compound that has shown promising results in preclinical studies for the treatment of various diseases.

Scientific Research Applications

Enzyme Inhibition and Anticancer Activity

Morpholine derivatives and benzamide analogs are frequently studied for their enzyme inhibitory properties and potential anticancer activity. For instance, sulfonamide inhibitors, including compounds with morpholine groups, have been evaluated for their inhibitory action against carbonic anhydrase isoenzymes, which play a role in various physiological processes including tumor growth and metastasis (Supuran, Maresca, Gregáň, & Remko, 2013). Additionally, benzamide derivatives have shown promise in the inhibition of other molecular targets relevant to cancer therapy.

Drug Discovery and Development

Compounds with benzamide and morpholine moieties are also explored for their therapeutic potential in treating a range of diseases beyond cancer. This includes research into their antimicrobial, anti-inflammatory, and neuroprotective effects. For example, novel benzodifuranyl derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities, showcasing the versatility of these compounds in drug discovery (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Molecular Dynamics and Computational Studies

Furthermore, computational studies and molecular dynamics simulations are crucial in understanding the binding and interaction mechanisms of these compounds with biological targets. Such studies aid in the rational design of more effective and selective therapeutic agents. Schiff bases tethered to 1,2,4-triazole and pyrazole rings have been synthesized and characterized, with their reactivity and biological activities assessed through DFT calculations and molecular dynamics simulations (Pillai et al., 2019).